Cas no 2228252-44-4 (4-2-fluoro-3-(trifluoromethyl)phenoxypiperidine)

• Product Name: 4-2-fluoro-3-(trifluoromethyl)phenoxypiperidine
• CAS No: 2228252-44-4
• MF: C₁₂H₁₃F₄NO
• MW: 263.231337308884
• CID: 6035568
• PubChem ID: 165868007
• Update Time: 2025-05-19

4-2-fluoro-3-(trifluoromethyl)phenoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-2-fluoro-3-(trifluoromethyl)phenoxypiperidine
• EN300-1974089
• 4-[2-fluoro-3-(trifluoromethyl)phenoxy]piperidine
• 2228252-44-4

• Inchi： 1S/C12H13F4NO/c13-11-9(12(14,15)16)2-1-3-10(11)18-8-4-6-17-7-5-8/h1-3,8,17H,4-7H2
• InChI Key： YTNBPVFBWDQPOO-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1OC1CCNCC1

Computed Properties

• Exact Mass: 263.09332669g/mol
• Monoisotopic Mass: 263.09332669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-2-fluoro-3-(trifluoromethyl)phenoxypiperidine

Recent Advances in the Study of 4-2-fluoro-3-(trifluoromethyl)phenoxypiperidine (CAS: 2228252-44-4)

4-2-fluoro-3-(trifluoromethyl)phenoxypiperidine (CAS: 2228252-44-4) is a novel chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique fluorinated phenoxypiperidine structure, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthesis pathways, and potential clinical applications, making it a subject of significant interest among researchers.

The primary focus of recent research on 4-2-fluoro-3-(trifluoromethyl)phenoxypiperidine has been its role as a selective ligand for specific neurotransmitter receptors. Preliminary findings suggest that this compound exhibits high affinity and selectivity for serotonin and dopamine receptors, which are critical targets for treating psychiatric and neurological disorders such as depression, schizophrenia, and Parkinson's disease. The fluorinated groups in the compound are believed to enhance its binding affinity and metabolic stability, thereby improving its pharmacokinetic profile.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and optimization of 4-2-fluoro-3-(trifluoromethyl)phenoxypiperidine derivatives. The study highlighted the importance of the fluorine substituents in improving the compound's bioavailability and CNS penetration. Additionally, in vitro and in vivo assays demonstrated that the compound exhibits minimal off-target effects, reducing the likelihood of adverse side effects in potential therapeutic applications.

Another significant advancement in the study of this compound is its potential application in positron emission tomography (PET) imaging. Due to its high selectivity for certain receptor subtypes, researchers are exploring its use as a radioligand for imaging neurotransmitter systems in the brain. This could provide valuable insights into the pathophysiology of various CNS disorders and aid in the development of targeted therapies.

Despite these promising findings, challenges remain in the development of 4-2-fluoro-3-(trifluoromethyl)phenoxypiperidine as a therapeutic agent. Issues such as scalability of synthesis, long-term toxicity, and formulation stability need to be addressed in future studies. However, the compound's unique properties and potential applications make it a compelling candidate for further investigation in the field of chemical biology and drug discovery.

In conclusion, 4-2-fluoro-3-(trifluoromethyl)phenoxypiperidine (CAS: 2228252-44-4) represents a significant advancement in the search for novel CNS-targeting therapeutics. Its selective receptor binding, improved pharmacokinetic properties, and potential applications in imaging underscore its value as a research tool and therapeutic candidate. Continued research and development efforts will be essential to fully realize its potential in addressing unmet medical needs in neurology and psychiatry.